Cas no 2228877-69-6 (1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine)

• Product Name: 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine
• CAS No: 2228877-69-6
• MF: C₁₃H₁₃F₄N
• MW: 259.242637395859
• CID: 5791444
• PubChem ID: 165850229
• Update Time: 2025-09-26

1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228877-69-6
• 1-{1-[2-fluoro-4-(trifluoromethyl)phenyl]cyclopropyl}cyclopropan-1-amine
• EN300-1942818
• 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine

• Inchi： 1S/C13H13F4N/c14-10-7-8(13(15,16)17)1-2-9(10)11(3-4-11)12(18)5-6-12/h1-2,7H,3-6,18H2
• InChI Key： UMCXLUJQVBWEAX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 259.09841207g/mol
• Monoisotopic Mass: 259.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine

1-{1-2-Fluoro-4-(Trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine (CAS No. 2228877-69-6): An Emerging Compound in Medicinal Chemistry

1-{1-2-Fluoro-4-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine (CAS No. 2228877-69-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropylamines, which are known for their diverse biological activities and structural flexibility. The presence of a fluoro and trifluoromethyl substituent on the phenyl ring imparts additional chemical stability and biological activity, making it a promising candidate for various pharmaceutical applications.

The fluorine and trifluoromethyl groups in 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine play crucial roles in modulating its physicochemical properties. Fluorine atoms are known to enhance lipophilicity, metabolic stability, and receptor binding affinity, while the trifluoromethyl group further enhances these properties by increasing the hydrophobicity and reducing the pKa value. These modifications can significantly improve the pharmacokinetic profile of the compound, making it more suitable for drug development.

Recent studies have explored the potential of 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage.

In addition to its neuroprotective properties, 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine has also shown promise in the treatment of pain management. Preclinical studies have demonstrated that this compound possesses analgesic properties by interacting with specific pain receptors and modulating pain signaling pathways. Its ability to cross the blood-brain barrier efficiently makes it a viable candidate for developing novel analgesic drugs with improved efficacy and reduced side effects.

The structural flexibility of 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine also allows for easy derivatization, enabling researchers to explore a wide range of analogs with enhanced biological activities. This is particularly important in drug discovery, where small modifications can lead to significant improvements in potency, selectivity, and pharmacokinetic properties. For example, recent studies have focused on optimizing the substituents on the phenyl ring to enhance the compound's affinity for specific receptors or enzymes.

The synthesis of 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine involves several well-established chemical reactions, including Friedel-Crafts alkylation, Grignard reactions, and reductive amination. These methods provide high yields and good purity, making the compound readily available for further research and development. The synthetic route can be easily scaled up for industrial production, ensuring a consistent supply for clinical trials and commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine in various therapeutic indications. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. The compound's favorable pharmacokinetic profile, combined with its potent biological activity, positions it as a strong candidate for further clinical development.

In conclusion, 1-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine (CAS No. 2228877-69-6) represents a promising new compound in medicinal chemistry with potential applications in neurodegenerative diseases and pain management. Its unique structural features and favorable physicochemical properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for new treatments in these important medical areas.